Cas no 25859-59-0 (methyl 8,14-epoxyabiet-12-en-18-oate)

• Product name: methyl 8,14-epoxyabiet-12-en-18-oate
• CAS No: 25859-59-0
• MF: C₂₁H₃₂O₃
• MW: 332.47700
• CID: 914083
• PubChem ID: 286952

methyl 8,14-epoxyabiet-12-en-18-oate Chemical and Physical Properties

Names and Identifiers

• methyl 8,14-epoxyabiet-12-en-18-oate
• AGN-PC-001GUC; 8-Oxoheptadecanoic acid methyl ester; Methyl-8-oxoheptadecanoat; CTK8J1758;
• 25859-59-0
• NSC146189
• CAA59830
• NSC-146189
• DTXSID60948752

• Inchi： InChI=1S/C21H32O3/c1-13(2)14-7-8-16-19(3)10-6-11-20(4,18(22)23-5)15(19)9-12-21(16)17(14)24-21/h7,13,15-17H,6,8-12H2,1-5H3
• InChI Key： GJXHDHSFRNFOKH-UHFFFAOYSA-N
• SMILES： CC(C)C1=CCC2C3(CCCC(C3CCC24C1O4)(C)C(=O)OC)C

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 406.4°C at 760 mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.531
• PSA: 38.83000
• LogP: 4.50580